Cas no 1402158-49-9 (3-(4-bromophenyl)oxetane)

• Product Name: 3-(4-bromophenyl)oxetane
• CAS No: 1402158-49-9
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD22628728
• CID: 1286819
• PubChem ID: 70818452
• Update Time: 2024-11-02

3-(4-bromophenyl)oxetane Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)oxetane
• NASAZXLCAPUVRH-UHFFFAOYSA-N
• FT-0708362
• CS-0051747
• AKOS025291246
• AS-43021
• EN300-369045
• MFCD22628728
• SCHEMBL12987346
• A856314
• SY259165
• 1402158-49-9
• CGC15849
• DA-25199

• MDL： MFCD22628728
• Inchi： 1S/C9H9BrO/c10-9-3-1-7(2-4-9)8-5-11-6-8/h1-4,8H,5-6H2
• InChI Key： NASAZXLCAPUVRH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1COC1

Computed Properties

• Exact Mass: 211.98368g/mol
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2Ų